Ethyl 2-(4-formyl-1'-methyl-1H,1'H-[3,4'-bipyrazol]-1-yl)acetate

• IUPAC Name: ethyl 2-[4-formyl-3-(1-methylpyrazol-4-yl)pyrazol-1-yl]acetate
• InChI: InChI=1S/C12H14N4O3/c1-3-19-11(18)7-16-6-10(8-17)12(14-16)9-4-13-15(2)5-9/h4-6,8H,3,7H2,1-2H3
• InChI Key: QJIAYSLDUDEWAJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C=C(C(=N1)C2=CN(N=C2)C)C=O
• Molecular Formula: C12H14N4O3
• Molecular Weight: 262.26 g/mol
• CAS No.: 2095410-36-7

Description

The compound “Ethyl 2-(4-formyl-1’-methyl-1H,1’H-[3,4’-bipyrazol]-1-yl)acetate” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of applications in medicinal chemistry and agriculture.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole ring and the introduction of the ethyl acetate group. One possible method could involve the Van Leusen pyrrole synthesis, which is a method for preparing pyrroles.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Pyrazoles can undergo a variety of reactions, including substitutions and additions.

Scientific Research Applications

Synthesis and Characterization Techniques

Synthesis of Heterocyclic Compounds

Studies on similar compounds involve the synthesis and characterization of heterocyclic compounds, which are crucial in developing pharmaceuticals and advanced materials. For instance, research on the synthesis of 1,2-Benzisothiazoles reveals insights into the structural modifications and reactions of heterocyclic compounds under various conditions, potentially applicable to similar research on Ethyl 2-(4-formyl-1'-methyl-1H,1'H-[3,4'-bipyrazol]-1-yl)acetate (Carrington et al., 1972).

Crystal Structure Analysis

Crystal structure analysis of related compounds, like 1-cyclopropyl-2-ethyl-5-fluoro-6-(4-methylpiperazin-1-yl)-1H-benzimidazole, provides valuable information on molecular conformation, which is essential for understanding the physical and chemical properties of heterocyclic compounds. Such analyses could guide research on the target compound by indicating potential applications based on structural features (Özbey et al., 2001).

Potential Applications

Advanced Oxidation Processes

Research on organic intermediates in degradation processes, such as the study on 2,4-dichlorophenoxyacetic acid by Fe3+/H2O2 and Fe3+/H2O2/UV, highlights the role of similar compounds in environmental chemistry, particularly in wastewater treatment and pollution remediation. These findings suggest potential environmental applications of this compound in similar advanced oxidation processes (Sun & Pignatello, 1993).

Organic Synthesis and Catalysis

The use of ionic liquids, such as [EMIM]OAc, under ultrasonic irradiation for the synthesis of imidazoles, points to the importance of novel methods in organic synthesis. This approach, emphasizing mild conditions and high yields, could be relevant to synthesizing and modifying this compound for specific applications (Zang et al., 2010).